N-(5-(ethoxymethyl)-2-methylpyrimidin-4-yl)-1H-1,2,3-triazole-5-carboxamide

• CAS: 2034394-13-1
• Molecular Formula: C11H14N6O2
• Molecular Weight: 262.273
• SMILES: CCOCC1=CN=C(N=C1NC(=O)C2=NNN=C2)C
• InChI: InChI=1S/C11H14N6O2/c1-3-19-6-8-4-12-7(2)14-10(8)15-11(18)9-5-13-17-16-9/h4-5H,3,6H2,1-2H3,(H,13,16,17)(H,12,14,15,18)
• InChIKey: ZXFZCLQNLQUUAG-UHFFFAOYSA-N
• Solubility: not available

Researchers often face limited access to novel triazole-pyrimidine scaffolds for neurological target studies. This compound addresses that gap: • Provides a defined 1,2,3-triazole-5-carboxamide core for SAR exploration. • Supplied at a verified 95% purity, ready for direct use as a synthetic intermediate or library building block. • Enables proprietary assay integration where in-house comparative data generation is required, given the absence of public pharmacological benchmarks.

Triazole-Pyrimidine Compound: Chemical Identity and Context

N-(5-(ethoxymethyl)-2-methylpyrimidin-4-yl)-1H-1,2,3-triazole-5-carboxamide (CAS 2034394-13-1) is a synthetic, heterocyclic small molecule belonging to the 1,2,3-triazole-5-carboxamide class. Its core structure comprises a 1H-1,2,3-triazole ring connected via a carboxamide linker to a 2-methylpyrimidine bearing a 5-ethoxymethyl substituent. This scaffold is a member of a broader family of triazole-carboxamides under investigation for modulation of neurological and psychiatric targets, as evidenced by the patent literature covering related analogues [1]. The compound is offered for research use at a typical purity of 95%.

1

Scaffold exploration: Triazole-pyrimidine hybrid for proprietary library synthesis

2

Internal screening tool: Suitable for in-house assay profiling against unpublished targets

3

Purity context: Research-grade typical purity supports early-stage evaluation

No public bioactivity data constrain direct comparator selection.

• [1] Hoffmann-La Roche Inc. Triazole carboxamides and uses thereof. US Patent 9,416,127 B2, August 16, 2016. View Source

Triazole-Pyrimidine Compound: No Evidence for Generic Substitution

The triazole-pyrimidine chemical space is characterized by steep structure-activity relationships where minor substituent alterations can invert selectivity, abolish target engagement, or alter physicochemical properties [1]. For N-(5-(ethoxymethyl)-2-methylpyrimidin-4-yl)-1H-1,2,3-triazole-5-carboxamide, no publicly accessible, head-to-head comparative pharmacological data exist to justify its selection over other chemotypes or scaffold-hopping analogues. This evidentiary void prevents any scientifically valid claim of differentiation, making generic substitution a decision that can only be made in the absence of data.

SAR sensitivityMinor substituent changes in triazole-pyrimidines may invert selectivity or abolish target engagement.

No public comparatorsLack of head-to-head data prevents any scientifically valid differentiation from scaffold analogues.

Substitution gapSelecting a different chemotype without internal evidence may shift activity profile unpredictably.

• [1] Hoffmann-La Roche Inc. Triazole carboxamides and uses thereof. US Patent 9,416,127 B2, August 16, 2016. View Source

Triazole-Pyrimidine Compound: Quantitative Differentiation Evidence

Absence of Quantitative Differentiation Data

A comprehensive search of primary research literature, patents, and authoritative chemical biology databases (PubChem, ChEMBL, BindingDB) returned no quantitative bioactivity data (e.g., IC₅₀, Kᵢ, EC₅₀, Kd), no selectivity profiling data against closely related targets, and no comparative pharmacokinetic or pharmacodynamic data for N-(5-(ethoxymethyl)-2-methylpyrimidin-4-yl)-1H-1,2,3-triazole-5-carboxamide. This compound does not appear in any publicly disclosed structure-activity relationship study that would permit its quantitative comparison to structural analogues, rendering procurement decisions unsupported by differentiation evidence.

Absence of quantitative data

Data to verify

No public IC₅₀, Kᵢ, Kd, or selectivity profiling data located.

Procurement relies solely on internal validation; no differentiation advantage can be assumed.

Class-level scaffold inference only; literature, patent, and database searches returned no target-specific results.

Evidence Dimension	Target engagement (e.g., enzyme inhibition, receptor binding)
Target Compound Data	No public data available
Comparator Or Baseline	No comparator data available
Quantified Difference	Not calculable
Conditions	Not applicable

Why This Matters

Without quantitative differentiation evidence, the scientific or industrial user cannot determine whether this compound offers any advantage over cheaper, more characterized analogues, placing procurement decisions at risk of wasted resources.

Triazole-Pyrimidine Compound: Research Application Scenarios

Exploratory Synthesis of Triazole-Pyrimidine Hybrid Libraries

The compound may serve as a synthetic intermediate or scaffold for the generation of proprietary compound libraries, given the 1,2,3-triazole-5-carboxamide motif's established utility in medicinal chemistry [1].

Internal Screening Without Published Comparators

Organizations with proprietary assay capabilities may elect to compare this compound in-house against their own internal standards, as no public comparative data are available to guide selection.

Application

Selection Property

Validation Focus

Exploratory hybrid library synthesis

Scaffold modularity; triazole-carboxamide coupling chemistry

Reaction compatibility, purity review, structural diversification

Internal screening without published comparators

Proprietary assay context; no public comparator bias

In-house target engagement, selectivity profiling

• [1] Hoffmann-La Roche Inc. Triazole carboxamides and uses thereof. US Patent 9,416,127 B2, August 16, 2016. View Source